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Compound of Interest

Compound Name: Lyso Flipper-TR 29

Cat. No.: B12386887

Essential Safety and Handling Guide for Lyso
Flipper-TR

FOR IMMEDIATE USE BY RESEARCH PERSONNEL

This guide provides critical safety and logistical information for the handling and disposal of
Lyso Flipper-TR, a fluorescent probe for live-cell imaging of lysosomal membrane tension.

Adherence to these procedures is essential for ensuring laboratory safety and maintaining
experimental integrity.

Personal Protective Equipment (PPE)

The unique properties of Lyso Flipper-TR, particularly its formulation in Dimethyl Sulfoxide
(DMSO0), necessitate specific personal protective equipment. DMSO is known to facilitate the
entry of organic molecules into tissues; therefore, stringent barrier protection is paramount.

Recommended PPE for Handling Lyso Flipper-TR
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Task

Required PPE

Notes

Handling solid Lyso Flipper-TR

- Nitrile gloves- Safety glasses
with side shields- Laboratory

coat

The solid compound presents
minimal risk of skin
penetration. Standard

laboratory PPE is sufficient.

Preparing DMSO stock

solution

- Double-gloving with nitrile
gloves or wearing butyl rubber
or neoprene gloves- Chemical
splash goggles- Laboratory
coat

DMSO facilitates skin
absorption of dissolved
compounds. Enhanced glove
protection is critical. Work in a
well-ventilated area or a

chemical fume hood.

Staining live cells

- Nitrile gloves- Safety glasses-

Laboratory coat

The dilute working solution in
cell culture media poses a
lower risk, but standard PPE

should still be worn.

Handling waste solutions

- Double-gloving with nitrile
gloves or wearing butyl rubber
or neoprene gloves- Chemical
splash goggles- Laboratory
coat

Waste may contain
concentrated DMSO and the
fluorescent probe. Handle with
the same precautions as the

stock solution.

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling Lyso Flipper-TR will minimize exposure risks and ensure the

stability of the compound.

Workflow for Preparation and Use of Lyso Flipper-TR
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Preparation

( Equilibrate vial to room temperature )

(Add anhydrous DMSO to prepare stock solution )

( Vortex to dissolve )
( Store stock solution at -20°C )

Retrieve from storage

Staining|Protocol

( Dilute stock solution in cell culture medium )

( Add staining solution to cells )

Incubate cells

( Image cells using fluorescence microscopy )

Click to download full resolution via product page

Caption: Workflow for the preparation and use of Lyso Flipper-TR.
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Disposal Plan: Waste Management Protocol

Proper disposal of Lyso Flipper-TR and associated materials is crucial to prevent
environmental contamination and ensure regulatory compliance. Fluorescent dyes and DMSO
solutions should be treated as chemical waste.

Disposal Workflow for Lyso Flipper-TR Waste

Waste Segregation and Collection

( Collect all liquid waste containing Lyso Flipper-TR and/or DMSO ) ( Collect contaminated solid waste (e.g., pipette tips, gloves) ) ( Store in a designated, labeled, and sealed chemical waste conwmer)

Final Disposal

( Arrange for pickup by the institution's Environmental Health & Safety (EHS) department )

'

( Do not pour down the drain or discard in regular trash )

Click to download full resolution via product page

Caption: Step-by-step disposal plan for Lyso Flipper-TR waste.

Disclaimer: This guide provides general recommendations. Always consult your institution's
specific safety protocols and the manufacturer's Safety Data Sheet (SDS) for the most

complete and up-to-date information.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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